1-(Ethylamino)-3-phenoxypropan-2-ol
Description
1-(Ethylamino)-3-phenoxypropan-2-ol is a compound that has been studied in the context of its thermal degradation and its relevance as a model compound for the cure linkage in aromatic amine-cured epoxide resins . The compound's degradation behavior is of interest due to its application in the synthesis of materials with specific thermal properties.
Synthesis Analysis
The synthesis of 1-(Ethylamino)-3-phenoxypropan-2-ol and related compounds has been explored in various studies. For instance, the synthesis of new 3-phenoxypropan-2-ols with various heterocyclic substituents has been reported, where condensation reactions involving 1,2-epoxy-3-phenoxypropane and corresponding amines and thiols were employed . This indicates that the compound can be synthesized through reactions involving epoxide intermediates and nucleophilic agents such as amines.
Molecular Structure Analysis
While the provided papers do not directly analyze the molecular structure of 1-(Ethylamino)-3-phenoxypropan-2-ol, they do discuss the structural characterization of related compounds. For example, the crystal structures of compounds with similar functional groups have been determined, revealing information about conformational isomerism and the orientation of substituents in space . These insights can be extrapolated to understand the molecular structure of 1-(Ethylamino)-3-phenoxypropan-2-ol, which likely exhibits similar structural features.
Chemical Reactions Analysis
The thermal degradation of 1-(Ethylamino)-3-phenoxypropan-2-ol has been studied extensively. It has been shown that the compound degrades under various conditions, such as in an inert atmosphere, in air, and over alumina . The degradation products and possible mechanisms have been characterized, providing insights into the stability and reactivity of the compound under thermal stress. Additionally, the degradation of deuterated 1-(Ethylamino)-3-phenoxypropan-2-ol has been used to investigate the mechanism of thermal degradation .
Physical and Chemical Properties Analysis
The physical and chemical properties of 1-(Ethylamino)-3-phenoxypropan-2-ol are closely related to its structure and reactivity. The thermal degradation studies suggest that the compound has a certain degree of thermal stability, which is an important physical property for materials used in high-temperature applications . The synthesis of related compounds with various substituents also implies that the physical properties of 1-(Ethylamino)-3-phenoxypropan-2-ol can be modified by changing its chemical structure .
properties
IUPAC Name |
1-(ethylamino)-3-phenoxypropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-2-12-8-10(13)9-14-11-6-4-3-5-7-11/h3-7,10,12-13H,2,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFOAMOYLGQYKAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC(COC1=CC=CC=C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00385925 |
Source
|
| Record name | 1-(ethylamino)-3-phenoxypropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00385925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
58461-93-1 |
Source
|
| Record name | 1-(ethylamino)-3-phenoxypropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00385925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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